Cas no 1504364-90-2 (Sodium cyclopentylmethanesulfinate)

• Product Name: Sodium cyclopentylmethanesulfinate
• CAS No: 1504364-90-2
• MF: C₆H₁₁NaO₂S
• MW: 170.20511174202
• CID: 5715352
• PubChem ID: 114287172
• Update Time: 2025-07-18

Sodium cyclopentylmethanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723476
• SODIUM CYCLOPENTYLMETHANESULFINATE
• SODIUMCYCLOPENTYLMETHANESULFINATE
• 1504364-90-2
• cyclopentylmethanesulfinate
• G66800
• Sodium cyclopentylmethanesulfinate

• Inchi： 1S/C6H12O2S.Na/c7-9(8)5-6-3-1-2-4-6;/h6H,1-5H2,(H,7,8);/q;+1/p-1
• InChI Key： BKXPMPHNNJADHG-UHFFFAOYSA-M
• SMILES： S(CC1CCCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 170.03774504g/mol
• Monoisotopic Mass: 170.03774504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium cyclopentylmethanesulfinate

Introduction to Sodium cyclopentylmethanesulfinate (CAS No. 1504364-90-2)

Sodium cyclopentylmethanesulfinate (CAS No. 1504364-90-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and synthetic chemistry. The cyclopentyl moiety and the methanesulfinate functional group contribute to its distinctive reactivity and utility in synthetic pathways.

The compound's molecular formula, C₆H₉NaO₃S, underscores its composition, which includes sodium as a counterion, enhancing its solubility in aqueous solutions. This solubility profile is particularly advantageous for pharmaceutical formulations, where bioavailability and stability are critical factors. The presence of the sulfinate group also suggests potential roles in redox reactions and metabolic processes, making it a compound of interest for researchers exploring novel therapeutic agents.

In recent years, the study of organosulfur compounds has seen remarkable advancements, with compounds like sodium cyclopentylmethanesulfinate being investigated for their potential biological activities. Research indicates that the cyclopentyl ring can serve as a scaffold for designing molecules with specific interactions with biological targets. For instance, studies have explored its utility in the synthesis of protease inhibitors, which are crucial in treating various inflammatory and infectious diseases.

The methanesulfinate group is another key feature that contributes to the compound's versatility. This functional group is known to participate in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. In particular, it has been utilized in the preparation of more complex molecules through cross-coupling reactions and other transformation techniques. These synthetic applications highlight the importance of sodium cyclopentylmethanesulfinate as a building block in medicinal chemistry.

One of the most intriguing aspects of sodium cyclopentylmethanesulfinate is its potential role in drug discovery. Researchers have been leveraging its structural features to develop novel compounds with enhanced pharmacological properties. For example, modifications of the cyclopentyl ring have led to derivatives with improved binding affinity to target enzymes and receptors. Such modifications are essential for optimizing drug candidates for clinical trials.

The compound's stability under various conditions has also been a focus of investigation. Studies have demonstrated that sodium cyclopentylmethanesulfinate maintains its integrity under controlled temperatures and pH levels, which is crucial for pharmaceutical applications where shelf life and storage conditions are stringent parameters. This stability ensures that the compound remains effective throughout the synthesis and formulation processes.

In addition to its pharmaceutical applications, sodium cyclopentylmethanesulfinate has shown promise in materials science. Its unique chemical properties make it suitable for developing advanced materials with specific functionalities. For instance, researchers have explored its use in creating polymers with tailored reactivity and mechanical properties. These materials could find applications in coatings, adhesives, and other industrial products.

The synthesis of sodium cyclopentylmethanesulfinate involves well-established chemical methodologies that ensure high yield and purity. The process typically involves the reaction of cyclopentanone derivatives with sulfenic acids or their salts, followed by neutralization with sodium hydroxide. This synthetic route is scalable and can be adapted for industrial production, making it a practical choice for both research laboratories and manufacturing facilities.

Recent advancements in computational chemistry have further enhanced the understanding of sodium cyclopentylmethanesulfinate's reactivity. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level. These studies are invaluable for designing drugs with improved efficacy and reduced side effects. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The environmental impact of using sodium cyclopentylmethanesulfinate has also been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring that chemical manufacturing remains environmentally responsible while meeting the growing demand for specialized compounds.

In conclusion, sodium cyclopentylmethanesulfinate (CAS No. 1504364-90-2) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers exploring new frontiers in drug development and material innovation. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.